Cas no 379253-58-4 (N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 379253-58-4
• MF: C₁₅H₂₃N₃O₂S₂
• MW: 341.492020845413
• MDL: MFCD03041989
• CID: 3105154
• PubChem ID: 5150916
• Update Time: 2025-04-21

N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-mercapto-1H-benzoimidazole-5-sulfonic acid butylamide
• N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• EQA25358
• EN300-03093
• AKOS000115767
• 379253-58-4
• N,1-dibutyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
• Z56824065

• MDL： MFCD03041989
• Inchi： 1S/C15H23N3O2S2/c1-3-5-9-16-22(19,20)12-7-8-14-13(11-12)17-15(21)18(14)10-6-4-2/h7-8,11,16H,3-6,9-10H2,1-2H3,(H,17,21)
• InChI Key： ISGSJAPROVVUKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(N2CCCC)=S)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 341.12316933Da
• Monoisotopic Mass: 341.12316933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų